![molecular formula C16H10FNO3 B2402530 2-[5-(2-Fluorophenyl)-1,3-oxazol-2-yl]benzoic acid CAS No. 950029-19-3](/img/structure/B2402530.png)
2-[5-(2-Fluorophenyl)-1,3-oxazol-2-yl]benzoic acid
Overview
Description
Synthesis Analysis
The synthesis of this compound is a subject of ongoing research. A novel preparation method of a 3-benzoic acid as a drug for preventing muscular dystrophy and an intermediate compound has been provided .Molecular Structure Analysis
The molecular formula of this compound is C16H10FNO3, and its molecular weight is 283.26 . The InChI code is 1S/C16H10FNO3/c17-11-7-2-1-6-11(12)14-9-18-15(21-14)12-3-1-2-4-13(12)16(19)20/h1-9H, (H,19,20) .Scientific Research Applications
1. Structural Analysis and Bioactivity Predictions
2-[5-(2-Fluorophenyl)-1,3-oxazol-2-yl]benzoic acid has been involved in studies analyzing structural motifs and non-covalent interactions. These studies have shown that variations in the positioning of certain groups can significantly impact bioactivity predictions. For instance, shifting of a methyl group from ortho-to-para in similar compounds increases bioactivity predictions for Endothelin B receptor antagonists (J. Dinesh, 2013).
2. Synthesis and Antiproliferative Activity
Oxazole derivatives, including those with this compound, have been synthesized and evaluated for their antiproliferative activity. This research has resulted in the creation of new compounds that display significant in vitro antiproliferative activity, comparable to positive controls like 5-fluorouracil (Xinhua Liu et al., 2009).
3. Antiviral and Cytotoxic Activities
Research into this compound derivatives has shown distinct antiviral activities against viruses like Herpes simplex and vaccinia. This underscores the potential of these compounds in developing new antiviral medications (P. Selvam et al., 2010).
4. Antibacterial Properties
Derivatives of this compound have been synthesized and screened for their antibacterial activities, revealing promising results at certain concentrations. This indicates the potential use of these compounds in antibacterial treatments (B. S. Holla et al., 2003).
Mechanism of Action
Target of Action
The primary target of 2-[5-(2-Fluorophenyl)-1,3-oxazol-2-yl]benzoic acid is the modulation of premature translation termination or nonsense-mediated mRNA decay . This compound is used for the treatment, prevention, or management of diseases ameliorated by this modulation .
Mode of Action
It is known to interact with its targets, leading to the modulation of premature translation termination or nonsense-mediated mrna decay . This interaction results in changes that can ameliorate certain diseases .
Biochemical Pathways
The compound affects the biochemical pathway related to premature translation termination or nonsense-mediated mRNA decay . The downstream effects of this modulation can lead to the treatment, prevention, or management of diseases associated with these processes .
Result of Action
The molecular and cellular effects of the compound’s action involve the modulation of premature translation termination or nonsense-mediated mRNA decay . This modulation can lead to the amelioration of diseases associated with these processes .
Safety and Hazards
Future Directions
The future directions of research on this compound could involve further exploration of its synthesis methods, understanding its mechanism of action, and investigating its potential therapeutic applications . The development of crystalline forms of this compound for use in pharmaceutical compositions and dosage forms is also a promising area of research .
Properties
IUPAC Name |
2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10FNO3/c17-13-8-4-3-7-12(13)14-9-18-15(21-14)10-5-1-2-6-11(10)16(19)20/h1-9H,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGKCFCXPJGIKKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC=C(O2)C3=CC=CC=C3F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
950029-19-3 |
Source
|
| Record name | 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-2-(3-thienyl)acetamide](/img/structure/B2402448.png)
![3-(1-oxa-4-thia-8-azaspiro[4.5]decane-8-carbonyl)-2H-chromen-2-one](/img/structure/B2402449.png)
![3-(3,4-dimethoxyphenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B2402454.png)
![2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-methoxyphenethyl)acetamide](/img/structure/B2402459.png)
![3-(4-bromobenzyl)-7-(4-fluorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione](/img/structure/B2402462.png)
![(Z)-ethyl 1-cyclohexyl-2-((2,4-dimethoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate](/img/structure/B2402465.png)
![2-bromo-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide](/img/structure/B2402467.png)
![4-(N,N-dipropylsulfamoyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide](/img/structure/B2402469.png)
